3D-printed ketoenamine crosslinked polyrotaxane hydrogels and their mechanochromic responsiveness†
Polymer Chemistry Pub Date: 2023-04-24 DOI: 10.1039/D3PY00337J
Abstract
A ketoenamine-based dynamic covalent crosslinker was introduced to α-cyclodextrin-based polypseudorotaxanes, forming viscoelastic hydrogels for direct-ink-write 3D printing. The irreversible enol–keto tautomerization imparts high chemical stability to the extensively crosslinked polyrotaxane hydrogels, which showed mechanochromic responsiveness in the presence of the integrated fluorophores.
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